![molecular formula C24H17N5O3S B5676080 5-nitro-8-{[5-(phenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}quinoline](/img/structure/B5676080.png)
5-nitro-8-{[5-(phenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}quinoline
Overview
Description
5-nitro-8-{[5-(phenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}quinoline is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of quinolines, which are known for their diverse biological activities.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Synthesis and Antimicrobial Applications : This compound, as part of a broader class of 1,2,4-triazole derivatives bearing a quinoline ring, has been synthesized and evaluated for antimicrobial activity. Studies revealed that certain derivatives, including those similar in structure to the compound , exhibited significant antimicrobial activities against various bacteria and fungi, suggesting potential applications in fighting infections and diseases caused by these microorganisms (Yurttaş et al., 2020).
Biological Activity and Potential in Medical Research
- Biological Activity Evaluation : Research indicates that quinoline incorporated triazole derivatives, closely related to the compound , have shown varied biological activities. This suggests potential for the compound to be explored further in various biomedical applications, especially in the development of new therapeutic agents (D'Souza et al., 2020).
Anticonvulsant Properties
- Anticonvulsant Activity : Studies on 8-alkoxy-5-(4H-1,2,4-triazol-4-yl)quinoline derivatives, which share a similar structural framework with the compound , have shown promising anticonvulsant activities. This suggests potential applications in the development of new treatments for epilepsy and related neurological disorders (Wang et al., 2013).
Antimicrobial and Antifungal Agents
- Antimicrobial and Antifungal Agents : Various studies have synthesized new series of quinoline derivatives that include structural elements of the compound , showing significant antimicrobial and antifungal activities. This points to the potential application of such compounds in the treatment of infections (Sharma et al., 2008).
properties
IUPAC Name |
5-nitro-8-[[5-(phenoxymethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]quinoline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17N5O3S/c30-29(31)20-13-14-21(23-19(20)12-7-15-25-23)33-24-27-26-22(16-32-18-10-5-2-6-11-18)28(24)17-8-3-1-4-9-17/h1-15H,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVYWJVIYWKCDEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SC3=C4C(=C(C=C3)[N+](=O)[O-])C=CC=N4)COC5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17N5O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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